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Compound of Interest

Compound Name: Tetrahydrofurfuryl alcohol

Cat. No.: B7769624 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Tetrahydrofurfuryl alcohol (THFA), a versatile and biodegradable solvent, requires specific

procedures for its proper disposal to mitigate environmental and safety risks. This guide

provides essential, step-by-step information for the safe management of THFA waste.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes wearing appropriate protective eyeglasses

or chemical safety goggles, gloves, and clothing to prevent skin and eye contact.[1][2] Work

should be conducted in a well-ventilated area, and an eyewash station and safety shower

should be readily accessible.[1]

Spill Management
In the event of a THFA spill, immediate action is necessary to contain the substance and

prevent its spread.

Eliminate Ignition Sources: Remove all sources of ignition from the area, as THFA is a

combustible liquid.[1][3][4]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.[1][5]
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Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][3][4]

Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,

labeled container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly.

Disposal Protocol
The disposal of Tetrahydrofurfuryl alcohol must be conducted in accordance with federal,

state, and local hazardous waste regulations.[1][6]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to EPA guidelines (40 CFR Parts 261.3).[1]

Containerization: Store waste THFA in its original or a compatible, tightly sealed, and

properly labeled container.[1][5][7] Do not mix with other waste materials.[5]

Professional Disposal: Arrange for the disposal of the waste through a licensed disposal

company.[5] Do not empty THFA into drains.[2][7]

Empty Containers: Empty containers may retain product residue and can be dangerous.[1]

They should be handled like the product itself and disposed of in an environmentally safe

manner.[5][6] Do not pressurize, cut, weld, or expose empty containers to heat or ignition

sources.[1]

Key Safety and Physical Data
For quick reference, the following table summarizes key quantitative data for

Tetrahydrofurfuryl alcohol.
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Property Value

Flash Point 74 °C (165.2 °F)[1][2]

Autoignition Temperature 282 °C (539.6 °F)[1]

Lower Explosion Limit 1.5% (V)[8]

Upper Explosion Limit 9.7% (V)[8]

Boiling Point 178 °C (352.4 °F)[2]

Melting Point -80 °C (-112 °F)[2]

Vapor Pressure 0.3 mbar @ 20 °C[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Tetrahydrofurfuryl alcohol.
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Tetrahydrofurfuryl Alcohol Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://pim-resources.coleparmer.com/sds/96063.pdf
https://www.fishersci.com/store/msds?partNumber=AC420440025&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96063.pdf
https://www.univarsolutions.com/tetrahydro-furfuryl-alcohol-3965410
https://www.univarsolutions.com/tetrahydro-furfuryl-alcohol-3965410
https://www.fishersci.com/store/msds?partNumber=AC420440025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC420440025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC420440025&countryCode=US&language=en
https://www.benchchem.com/product/b7769624?utm_src=pdf-body
https://www.benchchem.com/product/b7769624?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769624?utm_src=pdf-body
https://www.benchchem.com/product/b7769624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. chempoint.com [chempoint.com]

4. TETRAHYDROFURFURYL ALCOHOL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. chemicalbook.com [chemicalbook.com]

6. monumentchemical.com [monumentchemical.com]

7. TETRAHYDROFURFURYL ALCOHOL - Ataman Kimya [atamanchemicals.com]

8. univarsolutions.com [univarsolutions.com]

To cite this document: BenchChem. [Proper Disposal of Tetrahydrofurfuryl Alcohol: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769624#tetrahydrofurfuryl-alcohol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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